Cas no 1261485-61-3 (6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261485-61-3
• MF: C₁₃H₈F₃NO₄
• MW: 299.202134132385
• CID: 4920749
• Update Time: 2025-05-21

6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C13H8F3NO4/c14-13(15,16)21-8-3-1-2-7(6-8)9-4-5-10(12(19)20)17-11(9)18/h1-6H,(H,17,18)(H,19,20)
• InChI Key： MSAWFBCTMZGUOD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=C(C(=O)O)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 510
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6

Additional information on 6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid

6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic Acid (CAS No. 1261485-61-3): A Comprehensive Overview

6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid (CAS No. 1261485-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of picolinic acid derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of both a hydroxy group and a trifluoromethoxy phenyl moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's unique structural features, including the picolinic acid core and the electron-withdrawing trifluoromethoxy group, contribute to its potential as a building block for drug discovery. Researchers are particularly interested in its role as a pharmacophore in designing inhibitors for enzymes like kinases and proteases, which are critical targets in treating diseases such as cancer and inflammation. Recent studies have explored its utility in crop protection chemicals, leveraging its stability and bioactivity.

One of the most searched questions about 6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid is its synthetic route. The compound is typically synthesized via multi-step organic reactions, including Suzuki-Miyaura coupling or nucleophilic aromatic substitution, followed by hydrolysis. Its solubility in polar organic solvents like DMSO and methanol makes it suitable for laboratory-scale applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity assessment.

From a market perspective, the demand for 6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid is driven by its applications in high-value pharmaceuticals and agrochemical formulations. The compound's patent landscape reveals its inclusion in several proprietary drug candidates, particularly in oncology and neurology. Suppliers often highlight its high purity grade (≥98%) and compliance with Good Manufacturing Practices (GMP) to cater to regulatory requirements.

Environmental and safety considerations are also frequently discussed in relation to this compound. While 6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its potential irritant properties. Researchers emphasize the importance of waste disposal in accordance with local environmental guidelines to minimize ecological impact.

In the context of AI-driven drug discovery, this compound has been featured in computational studies predicting its molecular interactions with biological targets. Machine learning models have identified its structural compatibility with protein binding sites, making it a candidate for virtual screening libraries. This aligns with the growing trend of integrating cheminformatics tools in early-stage research.

For laboratory use, 6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid is typically supplied as a white to off-white crystalline powder with stable shelf life under recommended storage conditions (2-8°C, protected from moisture). Technical datasheets provide detailed information on its melting point, spectral data, and compatibility with common reagents.

The compound's relevance extends to academic research, where it serves as a model substrate for studying structure-activity relationships (SAR) in heterocyclic chemistry. Recent publications have investigated its metabolic stability and bioavailability profiles, addressing key questions in preclinical development. These studies often reference its CAS number 1261485-61-3 for precise identification in scientific literature.

Emerging applications in material science have also been explored, particularly in designing functionalized polymers with tailored electronic properties. The trifluoromethoxy group contributes to enhanced thermal stability, making derivatives of this compound potentially useful in advanced coatings and electronic materials.

As the pharmaceutical industry continues to focus on targeted therapies, intermediates like 6-Hydroxy-5-(3-(trifluoromethoxy)phenyl)picolinic acid play a crucial role in developing next-generation drugs. Its combination of structural modularity and predictable reactivity makes it a versatile tool for medicinal chemists addressing unmet medical needs.